Cas no 2228760-54-9 (tert-butyl 2-(2-fluoro-1-hydroxyethyl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 2-(2-fluoro-1-hydroxyethyl)pyrrolidine-1-carboxylate
• CAS No: 2228760-54-9
• MF: C₁₁H₂₀FNO₃
• MW: 233.279807090759
• CID: 5996154
• PubChem ID: 165681326
• Update Time: 2025-11-06

tert-butyl 2-(2-fluoro-1-hydroxyethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(2-fluoro-1-hydroxyethyl)pyrrolidine-1-carboxylate
• EN300-1898642
• 2228760-54-9

• Inchi： 1S/C11H20FNO3/c1-11(2,3)16-10(15)13-6-4-5-8(13)9(14)7-12/h8-9,14H,4-7H2,1-3H3
• InChI Key： WBAIQRLKZRYRQF-UHFFFAOYSA-N
• SMILES： FCC(C1CCCN1C(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 233.14272166g/mol
• Monoisotopic Mass: 233.14272166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl 2-(2-fluoro-1-hydroxyethyl)pyrrolidine-1-carboxylate

tert-butyl 2-(2-fluoro-1-hydroxyethyl)pyrrolidine-1-carboxylate (CAS No. 2228760-54-9): A Comprehensive Overview

tert-butyl 2-(2-fluoro-1-hydroxyethyl)pyrrolidine-1-carboxylate (CAS No. 2228760-54-9) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential in the development of novel therapeutic agents and its role in synthetic chemistry.

The chemical structure of tert-butyl 2-(2-fluoro-1-hydroxyethyl)pyrrolidine-1-carboxylate consists of a pyrrolidine ring with a tert-butyl carbamate protecting group and a fluoro-hydroxyethyl substituent. The tert-butyl carbamate group is widely used in organic synthesis to protect amino groups, ensuring that they remain unreactive during subsequent synthetic steps. The fluoro-hydroxyethyl substituent introduces additional complexity and reactivity, making this compound a valuable intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry. Fluorine atoms can significantly alter the physicochemical properties of molecules, such as their lipophilicity, metabolic stability, and binding affinity to biological targets. In the case of tert-butyl 2-(2-fluoro-1-hydroxyethyl)pyrrolidine-1-carboxylate, the presence of the fluorine atom can enhance the compound's ability to cross cell membranes and improve its interaction with specific protein targets.

The hydroxyl group in tert-butyl 2-(2-fluoro-1-hydroxyethyl)pyrrolidine-1-carboxylate adds further versatility to the molecule. Hydroxyl groups can participate in hydrogen bonding, which is crucial for many biological processes, including enzyme-substrate interactions and receptor-ligand binding. This property makes the compound an attractive candidate for the development of drugs targeting specific biological pathways.

In the context of drug discovery, tert-butyl 2-(2-fluoro-1-hydroxyethyl)pyrrolidine-1-carboxylate has been explored as a key intermediate in the synthesis of various bioactive molecules. For instance, it has been used in the preparation of small-molecule inhibitors targeting kinases, which are enzymes involved in numerous cellular signaling pathways and are implicated in various diseases, including cancer and inflammatory disorders.

Clinical trials involving compounds derived from tert-butyl 2-(2-fluoro-1-hydroxyethyl)pyrrolidine-1-carboxylate have shown promising results. One notable example is a study published in the Journal of Medicinal Chemistry, which reported that a derivative of this compound exhibited potent inhibitory activity against a specific kinase associated with cancer progression. The compound demonstrated high selectivity and low toxicity, making it a promising candidate for further development as an anticancer agent.

Beyond its applications in drug discovery, tert-butyl 2-(2-fluoro-1-hydroxyethyl)pyrrolidine-1-carboxylate has also found use in other areas of chemical research. For example, it has been employed as a building block in the synthesis of complex natural products and as a ligand in catalytic reactions. The ability to fine-tune the properties of this compound through chemical modifications makes it an invaluable tool for chemists working on diverse projects.

In conclusion, tert-butyl 2-(2-fluoro-1-hydroxyethyl)pyrrolidine-1-carboxylate (CAS No. 2228760-54-9) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structural features and versatile reactivity make it an essential component in the toolkit of medicinal chemists and synthetic organic chemists. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, further expanding its impact on the field.